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Introduction
Ponceau 4R lake, an aluminum lake of the azo dye Ponceau 4R, is a water-insoluble colorant

widely used in the pharmaceutical industry to provide a consistent and aesthetically pleasing

appearance to solid dosage forms.[1] In the formulation of controlled-release drug delivery

systems, particularly hydrophilic matrix tablets, the incorporation of insoluble excipients like

Ponceau 4R lake can potentially influence the drug release kinetics. These application notes

provide an overview of the role of Ponceau 4R lake and detailed protocols for the formulation

and evaluation of controlled-release tablets.

Application Notes
Ponceau 4R lake is primarily used as a colorant in pharmaceutical preparations, including

tablets and capsules, to enhance product identification and patient compliance.[1] Its

insolubility in water is a key characteristic, making it suitable for applications where color

migration is a concern. In controlled-release formulations, where the release of the active
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pharmaceutical ingredient (API) is modulated over an extended period, the addition of an

insoluble component like Ponceau 4R lake can have an impact on the hydration of the

polymer matrix and the diffusion pathways of the drug.

The effect of an insoluble excipient on drug release from a hydrophilic matrix system, such as

those based on hydroxypropyl methylcellulose (HPMC), is dependent on several factors

including the concentration of the excipient, its particle size, and its distribution within the

matrix. While primarily considered an inert excipient in terms of therapeutic effect, its physical

presence can alter the tortuosity of the diffusion path for the dissolved drug, potentially leading

to a modification of the release profile. Therefore, it is crucial to evaluate the impact of

Ponceau 4R lake on the drug release characteristics of the specific controlled-release

formulation being developed.

Data Presentation: Effect of an Insoluble
Component on Drug Release Kinetics
The following table summarizes the effect of incorporating an insoluble component on the in

vitro drug release profile from a hydrophilic HPMC-based matrix tablet. While specific data for

Ponceau 4R lake is not readily available in published literature, the data presented for a model

insoluble drug (Aceclofenac) from an HPMC matrix provides a relevant illustration of the

potential impact.

Formulation

Polymer
Concentrati
on (HPMC
K15M)

Insoluble
Component

Cumulative
Drug
Release (%)
at 8 hours

Release
Exponent
(n)

Release
Mechanism

F1 10%
Verapamil

HCl (Soluble)
95.2 ± 2.1 0.510

Anomalous

(non-Fickian)

diffusion

F5 10%
Aceclofenac

(Insoluble)
68.4 ± 1.8 0.910

Zero-order

release

Data adapted from a study on the effects of drug solubility on release kinetics from HPMC

based matrix formulations.[2][3]
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Experimental Protocols
Preparation of Controlled-Release HPMC Matrix Tablets
(Wet Granulation Method)
This protocol describes the preparation of controlled-release matrix tablets using a wet

granulation technique.

Materials:

Active Pharmaceutical Ingredient (API)

Hydroxypropyl Methylcellulose (HPMC K100M)

Lactose (filler)

Polyvinylpyrrolidone (PVP K30) (binder)

Isopropyl Alcohol (IPA) (granulating fluid)

Ponceau 4R Lake (colorant)

Magnesium Stearate (lubricant)

Talc (glidant)

Equipment:

Sieves (#16, #40)

Planetary mixer

Drying oven

Tablet compression machine

Procedure:
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Pass the API, HPMC K100M, Lactose, and Ponceau 4R Lake through a #40 sieve to ensure

uniformity.

Mix the sieved API, HPMC, Lactose, and Ponceau 4R Lake in a planetary mixer for 10

minutes for uniform blending.

Prepare a 2% w/v solution of PVP K30 in IPA.

Slowly add the PVP K30 solution to the powder blend while mixing to form a coherent mass.

Add additional IPA if necessary.

Pass the wet mass through a #16 sieve to form granules.

Dry the granules in a drying oven at 40 ± 2°C for 2 hours, or until the loss on drying is within

the acceptable limits.

Pass the dried granules through a #16 sieve again to break any aggregates.

Add magnesium stearate and talc (both previously passed through a #40 sieve) to the dried

granules and blend for 5 minutes.

Compress the lubricated granules into tablets using a tablet compression machine.

In Vitro Dissolution Testing (USP Apparatus 2 - Paddle
Method)
This protocol outlines the procedure for in vitro dissolution testing of the prepared controlled-

release tablets.

Materials:

Phosphate buffer (pH 6.8) as dissolution medium

Prepared controlled-release tablets

Equipment:

USP Dissolution Apparatus 2 (Paddle type)
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Water bath

UV-Vis Spectrophotometer or HPLC

Syringes and filters (0.45 µm)

Procedure:

Prepare 900 mL of phosphate buffer (pH 6.8) and deaerate the medium.

Place the dissolution medium in the vessels of the dissolution apparatus and maintain the

temperature at 37 ± 0.5°C.

Set the paddle speed to 50 rpm.

Place one tablet in each vessel.

Withdraw samples (e.g., 5 mL) at predetermined time intervals (e.g., 1, 2, 4, 6, 8, 10, 12

hours).

Replace the withdrawn volume with an equal volume of fresh, pre-warmed dissolution

medium.

Filter the samples through a 0.45 µm syringe filter.

Analyze the samples for drug content using a validated UV-Vis Spectrophotometer or HPLC

method.

Calculate the cumulative percentage of drug released at each time point.

Visualizations
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Start: Define Objectives

Formulation Development
(with and without Ponceau 4R Lake)

Pre-compression Evaluation
(e.g., Angle of Repose, Bulk Density)

Tablet Compression

Post-compression Evaluation
(e.g., Hardness, Friability, Weight Variation)

In Vitro Dissolution Testing
(USP Apparatus 2)

Data Analysis
(Comparison of Release Profiles, Kinetic Modeling)

Conclusion on the Impact of
Ponceau 4R Lake
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Hydrophilic Matrix Tablet
(HPMC + API + Ponceau 4R Lake)

Polymer Hydration &
Gel Layer Formation

Drug Diffusion
through Gel Layer

Matrix Erosion

Controlled Drug Release
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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